Cas no 1822834-60-5 (Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate
• CAS No: 1822834-60-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6295777
• PubChem ID: 165826417
• Update Time: 2025-05-27

Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate
• 1822834-60-5
• EN300-1964254
• Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate

• Inchi： 1S/C12H16ClNO2/c1-8-3-4-9(7-10(8)13)11(14)5-6-12(15)16-2/h3-4,7,11H,5-6,14H2,1-2H3
• InChI Key： DDHGZBABBQQDSR-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate

Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate (CAS No. 1822834-60-5): An Overview

Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate (CAS No. 1822834-60-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a chlorinated phenyl ring, and a methyl ester functionality. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate can be represented as C₁₃H₁₇ClNO₂. The presence of the amino group and the chlorinated phenyl ring provides the molecule with a high degree of functional versatility, enabling it to interact with various biological targets. The methyl ester group, on the other hand, can be hydrolyzed under physiological conditions, potentially leading to the formation of active metabolites.

In recent years, Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate has been studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways. This inhibition could have implications for the treatment of diseases such as cancer and inflammatory disorders.

Another area of focus has been the evaluation of Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate as a potential anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Additionally, preliminary toxicological assessments have indicated that this compound has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate has been used as a lead compound for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers have been able to optimize its biological activity and improve its pharmacological properties. These efforts have led to the identification of several promising analogs with enhanced potency and selectivity.

The synthesis of Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate involves several steps, including the formation of the amino acid derivative and subsequent esterification. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound for preclinical and clinical studies. The availability of efficient synthetic methods has facilitated further exploration of this compound's potential applications.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate in various disease models. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical studies. However, more extensive clinical trials are needed to fully assess its potential as a therapeutic agent.

In conclusion, Methyl 4-amino-4-(3-chloro-4-methylphenyl)butanoate (CAS No. 1822834-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and development.